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Compound of Interest

Compound Name: AJ2-71

Cat. No.: B11929903

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential, step-by-step guidance for the proper disposal
of AJ2-71, a small molecule inhibitor of SLC15A4 used in inflammation research. While AJ2-71
is shipped as a non-hazardous chemical, adherence to established laboratory waste
management protocols is crucial.

Key Data for AJ2-71 Handling and Disposal

For easy reference, the following table summarizes key quantitative data related to the
handling and storage of AJ2-71.

Property Value Citation
Molecular Weight 312.37 g/mol

Formula C20H16Na

Appearance Solid

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

. . Shipped under ambient
Shipping Condition
temperature
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Experimental Protocol: Disposal of Solid AJ2-71
Waste

The following procedure outlines the recommended steps for the disposal of solid AJ2-71 and
contaminated labware. This protocol is based on general guidelines for the disposal of non-
hazardous solid chemical waste in a laboratory setting.[1][2][3][4]

Personnel Protective Equipment (PPE): Before beginning any disposal procedures, ensure you

are wearing appropriate PPE, including:
o Safety glasses

e Lab coat

e Gloves

Procedure:

e Segregation: Do not mix AJ2-71 waste with hazardous chemical waste streams (e.g.,
solvents, heavy metals, reactive chemicals).[1]

e \Waste Collection:

o Place solid AJ2-71, contaminated consumables (e.g., weighing paper, pipette tips), and
empty vials into a designated waste container labeled "Non-Hazardous Solid Chemical
Waste."

o This container should be a durable, sealable container appropriate for solid waste.

o Container Labeling: Ensure the waste container is clearly and accurately labeled. The label

should include:

The words "Non-Hazardous Solid Waste"

[¢]

[¢]

The primary chemical constituent (AJ2-71)

The date the container was started

o

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b11929903?utm_src=pdf-body
https://www.benchchem.com/product/b11929903?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Unidentified_Laboratory_Chemicals_A_Procedural_Guide.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b11929903?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Unidentified_Laboratory_Chemicals_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b11929903?utm_src=pdf-body
https://www.benchchem.com/product/b11929903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Storage of Waste: Store the sealed waste container in a designated area away from general
laboratory traffic until it is collected by your institution's Environmental Health and Safety
(EHS) department or disposed of according to institutional guidelines.

o Empty Containers: Empty AJ2-71 containers should be triple-rinsed with a suitable solvent if
required by your institution's policies. The rinsate may need to be collected as hazardous
waste. If not rinsed, the empty container should be disposed of in the solid chemical waste
stream.[3]

o Consult Institutional Policies: Always consult your institution's specific guidelines for chemical
waste disposal.[3] Local regulations and institutional policies may have specific requirements
for the disposal of non-hazardous chemical waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of AJ2-
71.
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Caption: Decision workflow for the disposal of AJ2-71 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of AJ2-71: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929903#aj2-71-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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